4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
C75 is a potent fatty-acid synthase(FASN) inhibitor with IC50 of 35.4 μM(LNCaP cell Proliferation inhibition).IC50 value: 35.4 μM(LNCaP cel) [1]Target: fatty-acid synthase inhibitorin vitro: C75 exhibited apoptosis induction by reducing the levels of fatty acid without any change in the abundance of FASN expression along with increasing ROS production [2]. C75 treatment decreased LA content, impaired mitochondrial function, increased reactive oxygen species content, and reduced cell viability. HsmtKAS but not FASN knockdown had an effect that was similar to C75 treatment. In addition, an LA supplement efficiently inhibited C75-induced mitochondrial dysfunction and oxidative stress [3].in vivo: C75 (5 mg/kg body weight) or dimethyl sulfoxide (DMSO) (vehicle) was administered intraperitoneally from d 2 to 6. C75 significantly reduced body weight loss from 23% to 15% on d 8, compared with the vehicle group. The fecal bleeding, diarrhea and colon histological damage scores in the C75-treated group were significantly lower than scores in the vehicle animals. Colon shortening was significantly improved after C75 treatment. C75 protected colon tissues from DSS-induced apoptosis by inhibiting caspase-3 activity [4].
Brand Name:
Vulcanchem
CAS No.:
218137-86-1
VCID:
VC0003891
InChI:
InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)
SMILES:
CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O
Molecular Formula:
C14H22O4
Molecular Weight:
254.32 g/mol
4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
CAS No.: 218137-86-1
Inhibitors
VCID: VC0003891
Molecular Formula: C14H22O4
Molecular Weight: 254.32 g/mol
CAS No. | 218137-86-1 |
---|---|
Product Name | 4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid |
Molecular Formula | C14H22O4 |
Molecular Weight | 254.32 g/mol |
IUPAC Name | 4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid |
Standard InChI | InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16) |
Standard InChIKey | VCWLZDVWHQVAJU-UHFFFAOYSA-N |
SMILES | CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O |
Canonical SMILES | CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O |
Description | C75 is a potent fatty-acid synthase(FASN) inhibitor with IC50 of 35.4 μM(LNCaP cell Proliferation inhibition).IC50 value: 35.4 μM(LNCaP cel) [1]Target: fatty-acid synthase inhibitorin vitro: C75 exhibited apoptosis induction by reducing the levels of fatty acid without any change in the abundance of FASN expression along with increasing ROS production [2]. C75 treatment decreased LA content, impaired mitochondrial function, increased reactive oxygen species content, and reduced cell viability. HsmtKAS but not FASN knockdown had an effect that was similar to C75 treatment. In addition, an LA supplement efficiently inhibited C75-induced mitochondrial dysfunction and oxidative stress [3].in vivo: C75 (5 mg/kg body weight) or dimethyl sulfoxide (DMSO) (vehicle) was administered intraperitoneally from d 2 to 6. C75 significantly reduced body weight loss from 23% to 15% on d 8, compared with the vehicle group. The fecal bleeding, diarrhea and colon histological damage scores in the C75-treated group were significantly lower than scores in the vehicle animals. Colon shortening was significantly improved after C75 treatment. C75 protected colon tissues from DSS-induced apoptosis by inhibiting caspase-3 activity [4]. |
Reference | [1]. Sadowski MC, et al. The fatty acid synthase inhibitor triclosan: repurposing an anti-microbial agent for targeting prostate cancer. Oncotarget. 2014 Oct 15;5(19):9362-81. [2]. Impheng H, et al. The selective target of capsaicin on FASN expression and de novo fatty acid synthesis mediated through ROS generation triggers apoptosis in HepG2 cells. PLoS One. 2014 Sep 25;9(9):e107842. [3]. Chen C, et al. 4-methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid (C75), an inhibitor of fatty-acid synthase, suppresses the mitochondrial fatty acid synthesis pathway and impairs mitochondrial function. J Biol Chem. 2014 Jun 13;289(24):17184-94. [4]. Matsuo S, et al. Fatty acid synthase inhibitor C75 ameliorates experimental colitis. Mol Med. 2014 Jan 17;20:1-9. |
PubChem Compound | 4248455 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume